Cas no 131042-77-8 (2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-)
2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)- is a sterically hindered N-heterocyclic carbene (NHC) ligand featuring adamantyl-derived substituents. Its rigid, bulky tricyclo[3.3.1.13,7]dec-1-yl (adamantyl) groups enhance stability by shielding the carbene center, reducing dimerization or decomposition. This structural feature makes it particularly useful in organometallic catalysis, where it imparts high thermal and oxidative stability to metal complexes. The ligand’s electron-donating properties improve catalytic activity in cross-coupling, olefin metathesis, and other transition-metal-mediated reactions. Its robust design also minimizes unwanted side reactions, making it a preferred choice for demanding synthetic applications requiring precise control over reactivity and selectivity.
131042-77-8 structure
Product Name:2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-
CAS No:131042-77-8
MF:C23H34N2
MW:338.529466152191
MDL:MFCD03788920
CID:102440
PubChem ID:10168157
Update Time:2025-05-27
2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-
- 1,3-bis(1-adamantyl)-2H-imidazole
- 1,3-di-1-adamanthylimidazolin-2-ylidene
- 1,3-di-1-adamantylimidazolin-2-ylidene
- 1,3-Bis(1-adamantyl)-1,3-dihydro-2H-imidazol-2-ylidene
- 1,3-Bis(adamantan-1-yl)-1,3-dihydro-2H-imidazol-2-ylidene
- Iad
- ARDUENGO'S CARBENE
- 1,3-Diadamantylimidazol-2-ylidene
- 1,3-BIS(1-ADAMANTYL)IMIDAZOL-2-YLIDENE
- 1,3-Bis(1-adaMantyl)iMidazol-2-ylidene ARDUENGO'S CARBENE
- 1,3-Bis(1-adamantyl)imidazol-2-ylidene,98% ARDUENGO'S CARBENE
- 1,3-Bis(1-adamantyl)imidazol-2-ylidene,min.98%ARDUENGO'SCARBENE
- 1,3-Di(1-adamantyl)-4-imidazoline
- SCHEMBL469272
- DTXSID90436293
- CS-0203310
- 131042-77-8
- 1,3-BIS(ADAMANTAN-1-YL)-2,3-DIHYDRO-1H-IMIDAZOLE
- 1,3-diadamantylimidazole
- SCHEMBL16800814
-
- MDL: MFCD03788920
- Inchi: 1S/C23H34N2/c1-2-25(23-12-19-6-20(13-23)8-21(7-19)14-23)15-24(1)22-9-16-3-17(10-22)5-18(4-16)11-22/h1-2,16-21H,3-15H2
- InChI Key: PLONOWACPBEYFD-UHFFFAOYSA-N
- SMILES: N1(C=CN(C1)C12CC3CC(CC(C3)C1)C2)C12CC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 336.25700
- Monoisotopic Mass: 338.272199093g/mol
- Isotope Atom Count: nothing
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: nothing
- Covalently-Bonded Unit Count: nothing
- Defined Atom Stereocenter Count: nothing
- Undefined Atom Stereocenter Count : nothing
- Defined Bond Stereocenter Count: nothing
- Undefined Bond Stereocenter Count: nothing
- Surface Charge: nothing
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Color/Form: Not available
- Melting Point: 240-241°C
- Refractive Index: 1.641
- PSA: 6.48000
- LogP: 4.59850
- Sensitiveness: air sensitive, moisture sensitive, store cold
- Solubility: Not available
2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187598-5g |
1,3-bis(1-adamantyl)-2H-imidazole |
131042-77-8 | 97% | 5g |
$561 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-0324-250mg |
1,3-Bis(1-adamantyl)imidazol-2-ylidene,min.98%ARDUENGO'SCARBENE |
131042-77-8 | min.98%ARDUENGO'SCARBENE | 250mg |
2109.0CNY | 2021-07-08 | |
| Chemenu | CM187598-5g |
1,3-bis(1-adamantyl)-2H-imidazole |
131042-77-8 | 97% | 5g |
$561 | 2024-08-02 | |
| abcr | AB144247-250 mg |
1,3-Bis(1-adamantyl)imidazol-2-ylidene, 98%; . |
131042-77-8 | 98% | 250 mg |
€283.00 | 2023-07-20 | |
| BAI LING WEI Technology Co., Ltd. | 07-0324-250mg |
1,3-Bis(1-adamantyl)imidazol-2-ylidene, min. 98% ARDUENGO'S CARBENE |
131042-77-8 | min. 98% | 250mg |
¥ 2400 | 2022-04-25 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 07-0324-250mg |
1,3-Bis(1-adamantyl)imidazol-2-ylidene,min.98%ARDUENGO'SCARBENE |
131042-77-8 | min.98%ARDUENGO'SCARBENE | 250mg |
2109CNY | 2021-05-08 | |
| Ambeed | A427066-1g |
1,3-Diadamantylimidazol-2-ylidene |
131042-77-8 | 98% | 1g |
$1224.0 | 2023-06-25 | |
| abcr | AB144247-250mg |
1,3-Bis(1-adamantyl)imidazol-2-ylidene, 98%; . |
131042-77-8 | 98% | 250mg |
€294.00 | 2025-02-10 | |
| Ambeed | A427066-250mg |
1,3-Diadamantylimidazol-2-ylidene |
131042-77-8 | 98% | 250mg |
$235.0 | 2025-02-19 | |
| BAI LING WEI Technology Co., Ltd. | J3407-0324-250mg |
2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)- |
131042-77-8 | min. 98% | 250mg |
¥2832 | 2023-11-24 |
2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)- Related Literature
-
Claudia P. Giarrusso,Daniel V. Zeil,Victoria L. Blair Dalton Trans. 2023 52 7828
-
Boon Chong Lee,Chen-Fei Liu,Leroy Qi Hao Lin,Kang Zheng Yap,NingXi Song,Charyl Hui Min Ko,Priscilla Hee Chan,Ming Joo Koh Chem. Soc. Rev. 2023 52 2946
-
Matja? Ko?elj,Boris Orel Dalton Trans. 2013 42 9432
-
David R. Armstrong,William Clegg,Alberto Hernán-Gómez,Alan R. Kennedy,Zoe Livingstone,Stuart D. Robertson,Luca Russo,Eva Hevia Dalton Trans. 2014 43 4361
131042-77-8 (2H-Imidazol-2-ylidene,1,3-dihydro-1,3-bis(tricyclo[3.3.1.13,7]dec-1-yl)-) Related Products
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